Cas no 146984-70-5 (Methyl 3-chloro-6-hydroxy-2-methoxybenzoate)

Methyl 3-chloro-6-hydroxy-2-methoxybenzoate structure
146984-70-5 structure
Product Name:Methyl 3-chloro-6-hydroxy-2-methoxybenzoate
CAS No:146984-70-5
MF:C9H9ClO4
MW:216.618362188339
CID:1317859
PubChem ID:11127692
Update Time:2025-04-20

Methyl 3-chloro-6-hydroxy-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloro-6-hydroxy-2-methoxybenzoate
    • ACMC-209huy
    • KB-256441
    • SureCN2823344
    • ANW-27416
    • AK108179
    • CTK8B1465
    • DB-334565
    • XIBOIJTULVVPNC-UHFFFAOYSA-N
    • SCHEMBL16047856
    • 146984-70-5
    • Inchi: 1S/C9H9ClO4/c1-13-8-5(10)3-4-6(11)7(8)9(12)14-2/h3-4,11H,1-2H3
    • InChI Key: XIBOIJTULVVPNC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(C(=O)OC)=C1OC)O

Computed Properties

  • Exact Mass: 216.01897
  • Monoisotopic Mass: 216.0189365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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